Cas no 2198-94-9 (Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-)
2198-94-9 structure
Product Name:Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-
CAS No:2198-94-9
MF:C19H26O6
MW:350.406146526337
CID:278938
PubChem ID:6451372
Update Time:2025-04-19
Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)- Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)-
- Trichothec-9-ene-4,15-diol,12,13-epoxy-,diacetate
- (12xi)-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
- 4,15-Diacetylverrucarol
- Trichothec-9-ene-4,15-diol, 12,13-epoxy-, diacetate
- 2198-94-9
- Di-O-acetylverrucarol
- Antibiotic A 2
-
- Inchi: 1S/C19H26O6/c1-11-5-6-18(9-22-12(2)20)15(7-11)25-16-8-14(24-13(3)21)17(18,4)19(16)10-23-19/h7,14-16H,5-6,8-10H2,1-4H3/t14?,15-,16?,17-,18-,19?/m1/s1
- InChI Key: CVJVDRZXGYXIET-YNFWZOLVSA-N
- SMILES: O1CC21C1CC([C@]2(C)[C@@]2(COC(C)=O)CCC(C)=C[C@H]2O1)OC(C)=O
Computed Properties
- Exact Mass: 350.172939
- Monoisotopic Mass: 350.172939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.4
- XLogP3: 1.2
Experimental Properties
- Density: 1.24
- Boiling Point: 429.1°C at 760 mmHg
- Flash Point: 186.3°C
- Refractive Index: 1.544
Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)- Security Information
- Hazardous Material transportation number:3172
- Hazard Category Code: 26/27/28-36/37/38
- Safety Instruction: 22-36/37/39-45
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Hazardous Material Identification:
- HazardClass:6.1(a)
- PackingGroup:I
- Storage Condition:?20°C
Trichothec-9-ene-4,15-diol,12,13-epoxy-, 4,15-diacetate, (4b)- Related Literature
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1. Phytotoxic compounds produced by Fusarium equiseti. Part 8. Acid catalysed rearrangement of 12,13-epoxytrichothec-9-enesJohn Frederick Grove J. Chem. Soc. Perkin Trans. 1 1986 647
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J. F. Grove Nat. Prod. Rep. 1988 5 187
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J. F. Grove Nat. Prod. Rep. 1993 10 429
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4. Phytotoxic compounds produced by Fusarium equiseti. Part 10. The preparation and rearrangement of diacetylneosolaniol 9β,10β-epoxideJohn Frederick Grove J. Chem. Soc. Perkin Trans. 1 1990 1199
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